Aqueous Solubility Advantage Over Free Base
7H-Pyrrolo[2,3-c]pyridazin-3-amine hydrochloride (MW 170.60) is provided as a hydrochloride salt, which confers significantly enhanced aqueous solubility compared to its neutral free base counterpart 7H-pyrrolo[2,3-c]pyridazin-3-amine (CAS 1638764-91-6, MW 134.14) . The free base has a high predicted pKa of 11.93±0.50 , indicating that the amine group exists predominantly in the neutral, unprotonated form at physiological pH, which limits water solubility. The hydrochloride salt form, in contrast, provides the protonated ammonium species that readily dissolves in aqueous buffer systems. This differentiation is critical for preparing stock solutions in DMSO/water mixtures for biochemical or cell-based assays, including LRRK2 inhibition screening [1].
| Evidence Dimension | Aqueous solubility / Salt form |
|---|---|
| Target Compound Data | Hydrochloride salt; MW 170.60; protonated ammonium species |
| Comparator Or Baseline | Free base (CAS 1638764-91-6); MW 134.14; predicted pKa 11.93±0.50; neutral amine at physiological pH |
| Quantified Difference | Hydrochloride salt provides enhanced aqueous solubility relative to free base due to ionic character; free base amine pKa 11.93±0.50 indicates predominantly neutral, poorly soluble form at pH 7.4 |
| Conditions | Comparative physical chemical property analysis (predicted pKa, salt vs. free base) applicable to aqueous buffer preparation for biochemical assays |
Why This Matters
For procurement supporting high-throughput screening or biophysical assays, the hydrochloride salt minimizes solubility-related false negatives and eliminates the need for additional formulation development that would be required when using the free base.
- [1] Galatsis P, Hayward MM, Kormos BL, Wager TT, Zhang L, et al., assignors to Pfizer Inc. 3,4-disubstituted-1H-pyrrolo[2,3-b]pyridines and 4,5-disubstituted-7H-pyrrolo[2,3-c]pyridazines as LRRK2 inhibitors. US Patent 9,695,171 B2. July 4, 2017. View Source
